Sodium L-glutamate hydrate

Specification

• Description: Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992); One of the FLAVORING AGENTS used to impart a meat-like flavor.
• CAS No.: 6106-04-3
• Molecular Formula: C5H10NNaO5
• Molecular Weight: 187.13 g/mol
• IUPAC Name: sodium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate
• Standard InChI: InChI=1S/C5H9NO4.Na.H2O/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;1H2/q;+1;/p-1/t3-;;/m0../s1
• Standard InChI Key: GJBHGUUFMNITCI-QTNFYWBSSA-M
• Isomeric SMILES: C(CC(=O)[O-])[C@@H](C(=O)O)N.O.[Na+]
• Impurities: Monosodium glutamate is contaminated by sodium chloride, but as a food flavoring material this is generally of no consequence.; Limits of impurities: Chlorides, 0.2%; Arsenic, 3 ppm (as As); Heavy metals, 20 ppm; Lead, 10 ppm
• SMILES: C(CC(=O)O)C(C(=O)[O-])N.O.[Na+]
• Canonical SMILES: C(CC(=O)[O-])C(C(=O)O)N.O.[Na+]
• Boiling Point: 225 °C (decomposes)
• Colorform: White free flowing crystals or crystalline powder; Forms rhombic prisms when crystallized from wate
• Melting Point: 450 °F (Decomposes) (NTP, 1992)